Cas no 476362-78-4 (5-AMINOMETHYL-THIOPHENE-3-CARBOXYLIC ACID ETHYL ESTER)

• Product Name: 5-AMINOMETHYL-THIOPHENE-3-CARBOXYLIC ACID ETHYL ESTER
• CAS No: 476362-78-4
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 931149
• PubChem ID: 20775032
• Update Time: 2025-08-03

5-AMINOMETHYL-THIOPHENE-3-CARBOXYLIC ACID ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 5-AMINOMETHYL-THIOPHENE-3-CARBOXYLIC ACID ETHYL ESTER
• 5-(aminomethyl)-3-Thiophenecarboxylic acid ethyl ester
• ethyl 5-(aminomethyl)thiophene-3-carboxylate
• ethyl5-(aminomethyl)thiophene-3-carboxylate
• 476362-78-4
• D87755
• DTXSID10609740
• 5-aminomethylthiophene-3-carboxylic acid ethyl ester
• AKOS006295630
• DB-070837
• EN300-4281999

• MDL： MFCD06657435
• Inchi： 1S/C8H11NO2S/c1-2-11-8(10)6-3-7(4-9)12-5-6/h3,5H,2,4,9H2,1H3
• InChI Key： SHZGRQAZWXJRKY-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCC)C=C1CN

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on 5-AMINOMETHYL-THIOPHENE-3-CARBOXYLIC ACID ETHYL ESTER

Research Briefing on 5-AMINOMETHYL-THIOPHENE-3-CARBOXYLIC ACID ETHYL ESTER (CAS: 476362-78-4)

5-AMINOMETHYL-THIOPHENE-3-CARBOXYLIC ACID ETHYL ESTER (CAS: 476362-78-4) is a thiophene-based derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological disorders, infectious diseases, and cancer. Its unique structural features, including the aminomethyl and ester functional groups, make it a valuable building block for the development of novel therapeutic agents.

Recent studies have explored the synthetic utility of 5-AMINOMETHYL-THIOPHENE-3-CARBOXYLIC ACID ETHYL ESTER in the preparation of small-molecule inhibitors. For instance, researchers have utilized this compound to develop potent inhibitors of protein kinases, which play a critical role in cell signaling pathways. The compound's ability to form hydrogen bonds and hydrophobic interactions with target proteins enhances its binding affinity and selectivity, making it a promising candidate for drug development.

In the context of neurological disorders, 5-AMINOMETHYL-THIOPHENE-3-CARBOXYLIC ACID ETHYL ESTER has been employed as a precursor for the synthesis of GABA_A receptor modulators. These modulators have shown potential in the treatment of anxiety, epilepsy, and insomnia. The compound's thiophene ring contributes to its lipophilicity, facilitating blood-brain barrier penetration, a crucial factor for central nervous system (CNS)-targeted therapies.

Another area of interest is the application of 5-AMINOMETHYL-THIOPHENE-3-CARBOXYLIC ACID ETHYL ESTER in antimicrobial drug discovery. Researchers have incorporated this scaffold into the design of novel antibiotics targeting resistant bacterial strains. The aminomethyl group allows for further functionalization, enabling the introduction of pharmacophores that enhance antibacterial activity. Recent in vitro studies have demonstrated promising results against Gram-positive and Gram-negative bacteria, highlighting its potential in addressing the global antibiotic resistance crisis.

In oncology, 5-AMINOMETHYL-THIOPHENE-3-CARBOXYLIC ACID ETHYL ESTER has been investigated for its role in the synthesis of kinase inhibitors, particularly those targeting the PI3K/AKT/mTOR pathway. This pathway is frequently dysregulated in cancers, and inhibitors derived from this compound have shown efficacy in preclinical models of breast and lung cancer. The ester moiety in the molecule provides a handle for prodrug strategies, improving bioavailability and pharmacokinetic properties.

Despite its promising applications, challenges remain in the large-scale synthesis and optimization of 5-AMINOMETHYL-THIOPHENE-3-CARBOXYLIC ACID ETHYL ESTER. Recent advancements in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have improved the efficiency of its production. Additionally, computational modeling and structure-activity relationship (SAR) studies are being employed to refine its derivatives for enhanced therapeutic profiles.

In conclusion, 5-AMINOMETHYL-THIOPHENE-3-CARBOXYLIC ACID ETHYL ESTER (CAS: 476362-78-4) represents a versatile and valuable scaffold in medicinal chemistry. Its applications span multiple therapeutic areas, from neurology to infectious diseases and oncology. Ongoing research continues to uncover its potential, paving the way for the development of next-generation therapeutics. Future studies should focus on optimizing its pharmacokinetic properties and exploring its efficacy in clinical settings.